Cas no 1207726-28-0 (Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine)

Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine structure
1207726-28-0 structure
Product Name:Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine
CAS No:1207726-28-0
MF:C24H26N4O5S
MW:482.552044391632
CID:2854068
Update Time:2025-09-21

Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine Chemical and Physical Properties

Names and Identifiers

    • Ampicillinyl-D-phenylglycine
    • Ampicillin EP Impurity E
    • 7811RA358Y
    • (R)-2-((2S,5R,6R)-6-((R)-2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxamido)-2-phenylacetic acid
    • Ampicillin phenylglycylamide
    • Q27266625
    • Ampicillin Impurity E
    • Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine
    • Inchi: 1S/C24H26N4O5S/c1-24(2)18(20(30)26-16(23(32)33)14-11-7-4-8-12-14)28-21(31)17(22(28)34-24)27-19(29)15(25)13-9-5-3-6-10-13/h3-12,15-18,22H,25H2,1-2H3,(H,26,30)(H,27,29)(H,32,33)/t15-,16-,17-,18+,22-/m1/s1
    • InChI Key: VSAAMYOCWYQYDF-OSAVLUCMSA-N
    • SMILES: S1C(C)(C)[C@H](C(N[C@@H](C(=O)O)C2C=CC=CC=2)=O)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)N)=O)=O

Computed Properties

  • Exact Mass: 482.162391g/mol
  • Monoisotopic Mass: 482.162391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 824
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 167
  • Molecular Weight: 482.6g/mol

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 847.4±65.0 °C at 760 mmHg
  • Flash Point: 466.3±34.3 °C
  • Vapor Pressure: 0.0±3.3 mmHg at 25°C

Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine Security Information

Ampicillin Desoxocarboxylic Acid-(R)-Phenylglycine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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